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Serylglutaminylasparaginyltyrosylprolylisoleucylvaline Serylglutaminylasparaginyltyrosylprolylisoleucylvaline
Brand Name: Vulcanchem
CAS No.: 118071-31-1
VCID: VC0189050
InChI: InChI=1S/C37H57N9O12/c1-5-19(4)30(35(55)44-29(18(2)3)37(57)58)45-34(54)26-7-6-14-46(26)36(56)25(15-20-8-10-21(48)11-9-20)43-33(53)24(16-28(40)50)42-32(52)23(12-13-27(39)49)41-31(51)22(38)17-47/h8-11,18-19,22-26,29-30,47-48H,5-7,12-17,38H2,1-4H3,(H2,39,49)(H2,40,50)(H,41,51)(H,42,52)(H,43,53)(H,44,55)(H,45,54)(H,57,58)
SMILES: CCC(C)C(C(=O)NC(C(C)C)C(=O)O)NC(=O)C1CCCN1C(=O)C(CC2=CC=C(C=C2)O)NC(=O)C(CC(=O)N)NC(=O)C(CCC(=O)N)NC(=O)C(CO)N
Molecular Formula: C37H57N9O12
Molecular Weight: 819.9 g/mol

Serylglutaminylasparaginyltyrosylprolylisoleucylvaline

CAS No.: 118071-31-1

Main Products

VCID: VC0189050

Molecular Formula: C37H57N9O12

Molecular Weight: 819.9 g/mol

Serylglutaminylasparaginyltyrosylprolylisoleucylvaline - 118071-31-1

CAS No. 118071-31-1
Product Name Serylglutaminylasparaginyltyrosylprolylisoleucylvaline
Molecular Formula C37H57N9O12
Molecular Weight 819.9 g/mol
IUPAC Name 2-[[2-[[1-[2-[[4-amino-2-[[5-amino-2-[(2-amino-3-hydroxypropanoyl)amino]-5-oxopentanoyl]amino]-4-oxobutanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]pyrrolidine-2-carbonyl]amino]-3-methylpentanoyl]amino]-3-methylbutanoic acid
Standard InChI InChI=1S/C37H57N9O12/c1-5-19(4)30(35(55)44-29(18(2)3)37(57)58)45-34(54)26-7-6-14-46(26)36(56)25(15-20-8-10-21(48)11-9-20)43-33(53)24(16-28(40)50)42-32(52)23(12-13-27(39)49)41-31(51)22(38)17-47/h8-11,18-19,22-26,29-30,47-48H,5-7,12-17,38H2,1-4H3,(H2,39,49)(H2,40,50)(H,41,51)(H,42,52)(H,43,53)(H,44,55)(H,45,54)(H,57,58)
Standard InChIKey XMQYBJNICRKTBW-UHFFFAOYSA-N
SMILES CCC(C)C(C(=O)NC(C(C)C)C(=O)O)NC(=O)C1CCCN1C(=O)C(CC2=CC=C(C=C2)O)NC(=O)C(CC(=O)N)NC(=O)C(CCC(=O)N)NC(=O)C(CO)N
Canonical SMILES CCC(C)C(C(=O)NC(C(C)C)C(=O)O)NC(=O)C1CCCN1C(=O)C(CC2=CC=C(C=C2)O)NC(=O)C(CC(=O)N)NC(=O)C(CCC(=O)N)NC(=O)C(CO)N
Sequence SQNYPXV
PubChem Compound 18752500
Last Modified Nov 11 2021
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